Cas no 103884-19-1 (2-amino-5-chloro-6-nitro-3,4-dihydroquinazolin-4-one)

• Product Name: 2-amino-5-chloro-6-nitro-3,4-dihydroquinazolin-4-one
• CAS No: 103884-19-1
• MF: C₈H₅ClN₄O₃
• MW: 240.603299856186
• MDL: MFCD30471465
• CID: 3565087
• PubChem ID: 135742352
• Update Time: 2025-05-25

2-amino-5-chloro-6-nitro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 2-amino-5-chloro-6-nitro-
• 2-AMINO-5-CHLORO-6-NITRO-4(3H)-QUINAZOLINONE
• 4(3H)-Quinazolinone, 2-amino-5-chloro-6-nitro-
• 2-amino-5-chloro-6-nitro-3,4-dihydroquinazolin-4-one
• AKOS032961496
• F15783
• 103884-19-1
• 2-amino-5-chloro-6-nitroquinazolin-4(3H)-one

• MDL： MFCD30471465
• Inchi： 1S/C8H5ClN4O3/c9-6-4(13(15)16)2-1-3-5(6)7(14)12-8(10)11-3/h1-2H,(H3,10,11,12,14)
• InChI Key： SSHAMVIZNDWXKO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1C(NC(N)=N2)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.0050177g/mol
• Monoisotopic Mass: 240.0050177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 113Ų

Additional information on 2-amino-5-chloro-6-nitro-3,4-dihydroquinazolin-4-one

2-Amino-5-Chloro-6-Nitro-3,4-Dihydroquinazolin-4-One: A Comprehensive Overview

The compound with CAS No. 103884-19-1, known as 2-amino-5-chloro-6-nitro-3,4-dihydroquinazolin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of quinazolinones, which are well-known for their versatile applications in drug design and advanced materials. The quinazolinone core of this molecule serves as a scaffold for various functional groups, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 2-amino-5-chloro-6-nitro-3,4-dihydroquinazolin-4-one as a precursor for developing novel anti-cancer agents. Researchers have demonstrated that the amino group at position 2 and the nitro group at position 6 play critical roles in modulating the compound's biological activity. These functional groups enable the molecule to interact with specific cellular targets, such as protein kinases, which are often overexpressed in cancer cells. This interaction can lead to the inhibition of key signaling pathways, thereby inducing apoptosis in cancerous cells while sparing healthy tissues.

In addition to its therapeutic potential, 2-amino-5-chloro-6-nitro-3,4-dihydroquinazolin-4-one has also been explored for its applications in materials science. The chlorine atom at position 5 contributes to the molecule's stability and reactivity, making it suitable for use in the synthesis of advanced polymers and hybrid materials. Recent advancements in click chemistry have enabled the incorporation of this compound into self-healing materials, which exhibit remarkable resilience under mechanical stress.

The synthesis of 2-amino-5-chloro-6-nitro-3,4-dihydroquinazolin-4-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the quinazolinone core through a condensation reaction between an amine and an aldehyde or ketone. Subsequent functionalization steps introduce the amino, chloro, and nitro groups at specific positions on the ring system. These reactions are typically carried out under carefully controlled conditions to ensure high yields and purity of the final product.

From an analytical standpoint, 2-amino-5-chloro-6-nitro-3,4-dihydroquinazolin-4-one has been extensively characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance), IR (infrared spectroscopy), and UV-vis spectroscopy. These analyses provide critical insights into the compound's molecular structure, electronic properties, and reactivity. For instance, the presence of conjugated systems within the molecule results in strong absorption bands in the UV-vis spectrum, which can be exploited for sensing applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-amino-5-chloro-6-nitro-3,4-dihydroquinazolin-4-one to enhance its scalability and cost-effectiveness. Additionally, efforts are being made to explore its potential as a building block for more complex molecular architectures. By leveraging its unique chemical properties and functional groups, this compound is poised to play a pivotal role in advancing both therapeutic development and materials innovation.

In conclusion, 2-amino-5-chloro-6-nitro-3,4-dihydroquinazolinone (CAS No. 103884) represents a fascinating example of how synthetic chemistry can yield molecules with multifaceted applications. Its ability to serve as both a drug candidate and a material precursor underscores its significance in contemporary scientific research. As new discoveries emerge, this compound will undoubtedly continue to inspire innovative solutions across diverse disciplines.